
5-Bromo-2-fluoro-4-methylphenol chemical
properties

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 5-Bromo-2-fluoro-4-methylphenol

Cat. No.: B1526924 Get Quote

An In-Depth Technical Guide to 5-Bromo-2-fluoro-4-methylphenol

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Bromo-2-fluoro-4-methylphenol is a halogenated aromatic compound that serves as a

highly versatile and valuable building block in modern organic synthesis. Its unique substitution

pattern—featuring a hydroxyl, a methyl group, and two different halogens (bromine and

fluorine)—provides multiple reactive sites and modulates the electronic properties of the

phenolic ring. These characteristics make it an important intermediate in the synthesis of

complex molecular architectures, particularly in the fields of medicinal chemistry and materials

science. The strategic placement of the fluorine atom can enhance key properties of target

molecules, such as metabolic stability and binding affinity, while the bromine atom offers a

versatile handle for cross-coupling reactions.[1] This guide provides a comprehensive overview

of the chemical properties, synthesis, reactivity, and safe handling of 5-Bromo-2-fluoro-4-
methylphenol for professionals in research and drug development.

Chemical Identity and Physicochemical Properties
The foundational step in utilizing any chemical reagent is a thorough understanding of its

fundamental identity and physical characteristics. 5-Bromo-2-fluoro-4-methylphenol is
unambiguously identified by its CAS number and its specific molecular structure.
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IUPAC Name: 5-bromo-2-fluoro-4-methylphenol[2] CAS Number: 1111096-04-8[2][3][4][5][6]

[7] Molecular Formula: C₇H₆BrFO[2][4][5][6]

The arrangement of substituents on the phenol ring is critical to its reactivity. The hydroxyl

group is assigned to position 1, leading to the fluorine at C2, the methyl group at C4, and the

bromine at C5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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